methyl 3-({[(5-isopropyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]acetyl}amino)thiophene-2-carboxylate

• IUPAC Name: methyl 3-[[2-[(5-propan-2-yl-[1,2,4]triazino[5,6-b]indol-3-yl)sulfanyl]acetyl]amino]thiophene-2-carboxylate
• InChI: InChI=1S/C20H19N5O3S2/c1-11(2)25-14-7-5-4-6-12(14)16-18(25)22-20(24-23-16)30-10-15(26)21-13-8-9-29-17(13)19(27)28-3/h4-9,11H,10H2,1-3H3,(H,21,26)
• InChI Key: BMGVWAYPHPLNLI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C2=CC=CC=C2C3=C1N=C(N=N3)SCC(=O)NC4=C(SC=C4)C(=O)OC
• Molecular Formula: C20H19N5O3S2
• Molecular Weight: 441.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and rings, including a thiophene ring, an indole ring, and a triazine ring. These structures are common in many biologically active compounds.

Molecular Structure Analysis

The molecule contains several heterocyclic rings, which are rings that contain atoms of at least two different elements. These include a thiophene ring (a five-membered ring with four carbon atoms and one sulfur atom), an indole ring (a fused ring system consisting of a benzene ring and a pyrrole ring), and a triazine ring (a six-membered ring with three carbon atoms and three nitrogen atoms).

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and the functional groups it contains. For example, the presence of polar functional groups could make it more soluble in polar solvents, while the presence of aromatic rings could contribute to its stability.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is used. Many compounds with similar structures have diverse biological activities, including antifungal, anti-HIV, anticancer, anti-inflammatory, analgesic, and antihypertensive effects.

Future Directions

Research into new compounds like this one is ongoing, and future studies might focus on synthesizing the compound, characterizing its properties, and exploring its potential uses. For example, given the biological activities of similar compounds, it might be studied for potential medicinal applications.